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Compound of Interest

Compound Name: Binimetinib-d4

Cat. No.: B15613905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Binimetinib-d4, a deuterated

isotopologue of the MEK inhibitor Binimetinib. This document is intended for researchers,

scientists, and drug development professionals, offering key information on sourcing the

compound, understanding its quality attributes through a certificate of analysis, and detailing

the experimental protocols for its analysis.

Binimetinib-d4 Suppliers
Several chemical suppliers specialize in providing stable isotope-labeled compounds for

research and development purposes. When sourcing Binimetinib-d4, it is crucial to select a

reputable supplier that provides comprehensive analytical data to ensure the identity and

quality of the material. Leading suppliers for Binimetinib-d4 and related compounds include:

Clearsynth: A manufacturer and exporter of a wide range of chemical products, including

stable isotopes and impurities. They offer Binimetinib-d4 and state that a Certificate of

Analysis accompanies the product.

Simson Pharma Limited: A supplier of pharmaceutical reference standards, impurities, and

stable isotope-labeled compounds. They list Binimetinib-d4 and its 13C2-D4 variant, also

indicating that a Certificate of Analysis is provided with every compound.[1]
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MedChemExpress (MCE): A supplier of research chemicals and biochemicals, including a

range of inhibitors and labeled compounds. They have been identified as a supplier of

Binimetinib-d4.[2]

Understanding the Certificate of Analysis (CoA)
A Certificate of Analysis is a critical document that provides detailed information about the

quality and purity of a specific batch of a chemical compound. For a deuterated compound like

Binimetinib-d4, the CoA is essential for verifying its identity, chemical purity, and isotopic

enrichment. Below is a representative Certificate of Analysis for Binimetinib-d4, with typical

specifications and analytical results.

Representative Certificate of Analysis: Binimetinib-d4
Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Identity (¹H-NMR)

Consistent with the

structure of

Binimetinib-d4

Conforms ¹H-NMR Spectroscopy

Identity (Mass Spec)

Conforms to the

expected molecular

weight

Conforms ESI-MS

Chemical Purity

(HPLC)
≥98.0% 99.5% HPLC-UV

Isotopic Purity (Mass

Spec)
≥99% atom % D 99.6% ESI-MS

Molecular Formula C₁₇H₁₁D₄BrF₂N₄O₃ C₁₇H₁₁D₄BrF₂N₄O₃ -

Molecular Weight 445.25 g/mol 445.25 g/mol -

Solubility Soluble in DMSO Conforms Visual Inspection

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15613905?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_send.php?hdtuerbcj=35776
https://www.benchchem.com/product/b15613905?utm_src=pdf-body
https://www.benchchem.com/product/b15613905?utm_src=pdf-body
https://www.benchchem.com/product/b15613905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The analysis of Binimetinib and its isotopologues is predominantly carried out using Liquid

Chromatography-tandem Mass Spectrometry (LC-MS/MS). This technique offers high

sensitivity and selectivity, which is crucial for pharmacokinetic and metabolism studies.

Quantification of Binimetinib-d4 in a Biological Matrix
(e.g., Plasma)
This protocol is representative of a method for the quantitative analysis of Binimetinib in

biological samples, where Binimetinib-d4 would serve as an ideal internal standard.

Parameter Description

Instrumentation

High-Performance Liquid Chromatography

(HPLC) system coupled to a triple quadrupole

mass spectrometer.

Chromatographic Column
C18 reverse-phase column (e.g., 50 x 2.1 mm,

1.8 µm).

Mobile Phase
A gradient of 0.1% formic acid in water and

0.1% formic acid in acetonitrile.

Flow Rate 0.3 - 0.5 mL/min.

Injection Volume 5 - 10 µL.

Ionization Mode Electrospray Ionization (ESI) in positive mode.

MS/MS Transition

For Binimetinib: m/z 441.0 → 325.1; For

Binimetinib-d4 (Internal Standard): m/z 445.0 →

329.1.

Sample Preparation

Protein precipitation of plasma samples with

acetonitrile, followed by centrifugation and

collection of the supernatant for injection.

Visualizing Key Processes and Pathways
To further aid researchers, the following diagrams illustrate the workflow for ensuring the quality

of research compounds and the biological pathway in which Binimetinib is active.
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Procurement

Quality Verification

Identify Research Need for Binimetinib-d4

Select Reputable Supplier

1. Sourcing

Purchase Compound

2. Acquisition

Receive Compound and CoA

3. Delivery

Review Certificate of Analysis

4. Documentation Check

In-house Analytical Verification (Optional but Recommended)

5. Independent Testing

Compare In-house Data with CoA

6. Data Correlation

Accept Batch for Research Use

Pass

Reject Batch & Contact Supplier

Fail
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Caption: Workflow for procuring and verifying a research chemical.

Binimetinib is an inhibitor of MEK1 and MEK2, which are key components of the

RAS/RAF/MEK/ERK signaling pathway. This pathway is frequently dysregulated in various
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cancers.
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Caption: The inhibitory action of Binimetinib on the MEK1/2 kinases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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